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Compound of Interest

Compound Name:
Methyl 3-hydroxy-5-

methoxybenzoate

CAS No.: 19520-74-2

Cat. No.: B1590058

Get Quote

This guide provides a comprehensive technical overview of Methyl 3-hydroxy-5-
methoxybenzoate, a phenolic ester of significant interest to researchers, scientists, and

professionals in drug development. This document delves into the compound's chemical

structure, physicochemical properties, a detailed synthetic pathway, spectroscopic

characterization, and a discussion of its potential biological significance, grounded in

authoritative scientific context.

Introduction and Chemical Identity
Methyl 3-hydroxy-5-methoxybenzoate, with the CAS Number 19520-74-2, is a substituted

aromatic compound. Its structure features a benzene ring functionalized with a methyl ester, a

hydroxyl group, and a methoxy group at positions 1, 3, and 5, respectively. This arrangement of

functional groups imparts specific chemical reactivity and potential for biological activity, making

it a valuable scaffold in medicinal chemistry and organic synthesis.

Table 1: Chemical and Physical Properties of Methyl 3-hydroxy-5-methoxybenzoate and

Related Compounds
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Property
Methyl 3-hydroxy-
5-methoxybenzoate

Methyl 3,5-
dihydroxybenzoate

Methyl 3,5-
dimethoxybenzoate

CAS Number 19520-74-2 2150-44-9 2150-37-0

Molecular Formula C₉H₁₀O₄ C₈H₈O₄ C₁₀H₁₂O₄

Molecular Weight 182.17 g/mol 168.15 g/mol 196.19 g/mol

Appearance Predicted: Solid Solid Solid

Melting Point
Data not readily

available
167-170 °C 42-43 °C

Boiling Point
Data not readily

available

Data not readily

available
295-297 °C

Solubility

Predicted to be

soluble in organic

solvents like

methanol, ethanol,

and DMSO.

Slightly soluble in

water.

Data not readily

available

Synthesis of Methyl 3-hydroxy-5-methoxybenzoate
The synthesis of Methyl 3-hydroxy-5-methoxybenzoate is a multi-step process that requires

careful control of reaction conditions to achieve the desired regioselectivity. The most logical

and scientifically sound approach begins with the readily available starting material, 3,5-

dihydroxybenzoic acid. The overall synthetic strategy involves two key transformations: Fischer

esterification to form the methyl ester, followed by a selective O-methylation.

A Comprehensive Technical Guide to the Chemical
Structure and Properties of Methyl 3-hydroxy-5-
methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of Methyl 3-hydroxy-5-
methoxybenzoate, a phenolic ester with significant potential in various scientific domains. This
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document elucidates the compound's chemical identity, offers a detailed and logical synthetic

pathway with experimental insights, provides a thorough spectroscopic characterization, and

explores its prospective biological significance. The content herein is structured to deliver

actionable intelligence for laboratory applications and to foster further research and

development.

Executive Summary: The Molecular Architecture
and Its Implications
Methyl 3-hydroxy-5-methoxybenzoate (CAS RN: 19520-74-2) is a key organic molecule

characterized by a strategically substituted benzene ring. This substitution pattern, featuring a

methyl ester, a hydroxyl group, and a methoxy group, creates a molecule with a unique

electronic and steric profile. The interplay of these functional groups governs its reactivity,

potential for intermolecular interactions, and, consequently, its utility as a building block in the

synthesis of more complex molecules and its potential as a biologically active agent.

Understanding this architecture is paramount for its effective application in research and drug

development.

Foundational Chemical Properties
A thorough understanding of the physicochemical properties of Methyl 3-hydroxy-5-
methoxybenzoate is essential for its handling, purification, and application in experimental

settings.

Table 1: Physicochemical and Identity Data
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Property Value Source/Comment

IUPAC Name
methyl 3-hydroxy-5-

methoxybenzoate
---

CAS Number 19520-74-2 ---

Molecular Formula C₉H₁₀O₄ ---

Molecular Weight 182.17 g/mol ---

Canonical SMILES
COC1=CC(=CC(=C1)O)C(=O)

OC
---

Appearance
Predicted to be a solid at room

temperature
Based on related structures

Melting Point

Not definitively reported; likely

between that of Methyl 3,5-

dihydroxybenzoate (167-170

°C) and Methyl 3,5-

dimethoxybenzoate (42-43 °C)

Comparative analysis

Solubility

Expected to be soluble in

methanol, ethanol, acetone,

and dimethyl sulfoxide

(DMSO). Limited solubility in

water.

Based on functional groups

Synthesis Protocol: A Self-Validating and Logical
Approach
The synthesis of Methyl 3-hydroxy-5-methoxybenzoate is most logically approached via a

two-step sequence starting from 3,5-dihydroxybenzoic acid. This pathway is both cost-effective

and allows for precise control over the introduction of the functional groups.
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Step 1: Fischer Esterification

Step 2: Selective O-Methylation

3,5-Dihydroxybenzoic Acid Methyl 3,5-dihydroxybenzoate

  Methanol (solvent & reactant)
  H₂SO₄ (catalyst)

  Reflux   Methyl 3-hydroxy-5-methoxybenzoate

  Dimethyl Sulfate (1 eq.)
  K₂CO₃ (base)

  Acetone (solvent)
  Controlled Temperature  

Potential Biological Activities

Methyl 3-hydroxy-5-methoxybenzoate

Antioxidant Activity

  Radical Scavenging
  (H-atom donation)  

Antimicrobial Activity

  Membrane Disruption
  Enzyme Inhibition  

Enzyme Inhibition (e.g., Tyrosinase)

  Chelation of active site metals
  Competitive/Non-competitive inhibition  

Scaffold for Drug Synthesis

  Functional group handles
  for further modification  

Click to download full resolution via product page

To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3-hydroxy-5-
methoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590058/docs#an-in-depth-technical-guide-to-
methyl-3-hydroxy-5-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1590058?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

